Cas no 2137599-20-1 (7-fluoro-2-methyl-6-{(oxolan-2-yl)methylamino}-3,4-dihydroquinazolin-4-one)

• Product Name: 7-fluoro-2-methyl-6-{(oxolan-2-yl)methylamino}-3,4-dihydroquinazolin-4-one
• CAS No: 2137599-20-1
• MF: C₁₄H₁₆FN₃O₂
• MW: 277.294146537781
• CID: 6045785
• PubChem ID: 165489008
• Update Time: 2025-08-05

7-fluoro-2-methyl-6-{(oxolan-2-yl)methylamino}-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-2-methyl-6-{(oxolan-2-yl)methylamino}-3,4-dihydroquinazolin-4-one
• EN300-1165195
• 2137599-20-1
• 7-fluoro-2-methyl-6-{[(oxolan-2-yl)methyl]amino}-3,4-dihydroquinazolin-4-one

• Inchi： 1S/C14H16FN3O2/c1-8-17-12-6-11(15)13(5-10(12)14(19)18-8)16-7-9-3-2-4-20-9/h5-6,9,16H,2-4,7H2,1H3,(H,17,18,19)
• InChI Key： IKWWGUPLCPUCDY-UHFFFAOYSA-N
• SMILES： FC1C=C2C(C(NC(C)=N2)=O)=CC=1NCC1CCCO1

Computed Properties

• Exact Mass: 277.12265492g/mol
• Monoisotopic Mass: 277.12265492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 62.7Ų

Additional information on 7-fluoro-2-methyl-6-{(oxolan-2-yl)methylamino}-3,4-dihydroquinazolin-4-one

Introduction to 7-fluoro-2-methyl-6-{(oxolan-2-yl)methylamino}-3,4-dihydroquinazolin-4-one (CAS No. 2137599-20-1)

7-fluoro-2-methyl-6-{(oxolan-2-yl)methylamino}-3,4-dihydroquinazolin-4-one, identified by its CAS number 2137599-20-1, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to the quinazoline class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a fluoro substituent, along with the unique (oxolan-2-yl)methylamino side chain, contributes to its distinct chemical properties and potential pharmacological effects.

The quinazoline scaffold is a privileged structure in medicinal chemistry, widely explored for its role in developing drugs targeting various diseases. The fluorine atom at the 7-position enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the methylamino group at the 6-position introduces a basic nitrogen, which can participate in hydrogen bonding interactions with biological targets.

The (oxolan-2-yl)methylamino moiety is particularly noteworthy, as it combines an oxygen-containing heterocycle with an amino group. This structural feature has been investigated for its ability to modulate enzyme activity and receptor binding. In recent years, there has been growing interest in oxolane derivatives due to their versatility in drug development. The incorporation of such a group into a quinazoline framework suggests potential applications in inhibiting kinases and other enzymes involved in cellular signaling pathways.

Recent studies have highlighted the importance of fluorinated quinazolines in oncology research. Compounds with similar structures have shown promise in preclinical models as inhibitors of tyrosine kinases, which are overexpressed in many cancers. The fluoro substituent not only improves pharmacokinetic properties but also enhances binding affinity to target proteins. For instance, related compounds have been reported to exhibit potent activity against mutant forms of the epidermal growth factor receptor (EGFR), a key driver in non-small cell lung cancer.

The 7-fluoro-2-methyl-6-{(oxolan-2-yl)methylamino}-3,4-dihydroquinazolin-4-one structure may also exhibit anti-inflammatory properties. Quinazoline derivatives have been investigated for their ability to modulate inflammatory pathways by interacting with transcription factors and cytokine receptors. The presence of the fluoro group could further enhance its stability under physiological conditions, making it a suitable candidate for therapeutic applications.

In addition to its potential as an anti-cancer agent, this compound may have applications in treating infectious diseases. The (oxolan-2-yl)methylamino group has been shown to interact with bacterial enzymes, suggesting activity against pathogens. Furthermore, the fluoro substitution could improve resistance profiles compared to non-fluorinated analogs.

The synthesis of 7-fluoro-2-methyl-6-{(oxolan-2-yl)methylamino}-3,4-dihydroquinazolin-4-one involves multi-step organic reactions that require careful optimization. Key steps include condensation reactions to form the quinazoline core, introduction of the fluoro and methyl groups, and functionalization at the 6-position with the (oxolan-2-yl)methylamino moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve high yields and purity.

Computational studies have played a crucial role in understanding the binding mode of this compound to biological targets. Molecular docking simulations suggest that the fluoro group and the amino nitrogen form critical interactions with key residues in protein active sites. These insights guide medicinal chemists in designing analogs with improved potency and selectivity.

Preclinical evaluation of 7-fluoro-2-methyl-6-{(oxolan-2-yl)methylamino}-3,4-dihydroquinazolin-4-one will focus on assessing its pharmacokinetic profile, toxicity, and mechanism of action. In vitro assays will measure its activity against relevant enzymes and receptors, while animal models will provide insights into its therapeutic efficacy and safety.

The development of novel fluorinated quinazolines represents a significant advancement in drug discovery. The unique structural features of this compound make it a promising candidate for further investigation. As research continues, new applications may emerge, expanding its potential utility in medicine.